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Compound of Interest

Compound Name: 1-Aminohex-5-en-3-ol

Cat. No.: B15165726 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the physical and chemical properties of the requested

compound, 1-Aminohex-5-en-3-ol. Extensive searches for experimental and theoretical data

on this specific molecule have yielded no direct results. This suggests that 1-Aminohex-5-en-
3-ol is not a widely studied or commercially available compound.

However, to provide a valuable resource for research and development, this guide presents a

comprehensive overview of the known physical and chemical properties of several structurally

related compounds. This information can serve as a foundational reference for predicting the

characteristics and potential applications of 1-Aminohex-5-en-3-ol.

Data Presentation: A Comparative Analysis
The following tables summarize the available quantitative data for compounds structurally

similar to 1-Aminohex-5-en-3-ol.

Table 1: General and Physical Properties
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Property
1-Aminohex-5-
yn-3-ol

1-
Aminohexan-
3-ol

1-Aminohex-3-
en-1-ol

Hex-5-en-3-ol

CAS Number 1567021-30-0[1] 15991-62-5[2] Not Available 688-99-3

Chemical

Formula
C₆H₁₁NO[1] C₆H₁₅NO[2] C₆H₁₃NO[3] C₆H₁₂O[4]

Molecular Weight 113.16 g/mol [1] 117.19 g/mol [2] 115.17 g/mol [3] 100.16 g/mol [4]

Appearance Liquid[1] Liquid[2] Not Available Not Available

Storage

Temperature
4 °C[1] 4 °C[2] Not Available Not Available

Table 2: Computed Properties
Property 1-Aminohex-3-en-1-ol[3] Hex-5-en-3-ol[4]

XLogP3-AA 0.5 1.6

Hydrogen Bond Donor Count 2 1

Hydrogen Bond Acceptor

Count
2 1

Rotatable Bond Count 3 3

Exact Mass 115.099714038 Da 100.088815002 Da

Monoisotopic Mass 115.099714038 Da 100.088815002 Da

Topological Polar Surface Area 46.3 Å² 20.2 Å²

Heavy Atom Count 8 7

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 1-Aminohex-5-
en-3-ol are not available in the surveyed literature. Researchers interested in this molecule

would likely need to develop novel synthetic routes. Methodologies for the synthesis of related
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compounds, such as the reduction of corresponding ketones or the addition of organometallic

reagents to protected amino aldehydes, could serve as a starting point for such an endeavor.

Mandatory Visualizations
Due to the absence of information regarding signaling pathways or specific experimental

workflows involving 1-Aminohex-5-en-3-ol, no diagrams can be generated at this time. Should

research in this area become available, this section will be updated accordingly.

Conclusion
While direct information on 1-Aminohex-5-en-3-ol is currently unavailable, this guide provides

a summary of the properties of closely related compounds to aid in the design of future

research. The provided data can be used for computational modeling and as a reference for

the characterization of any newly synthesized 1-Aminohex-5-en-3-ol. Further experimental

investigation is required to determine the precise physical, chemical, and biological properties

of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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